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Compound of Interest

Compound Name: Cardiogenol C

Cat. No.: B1247813 Get Quote

Essential Safety and Handling Guide for
Cardiogenol C
For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized chemical compounds is paramount. This guide provides immediate, essential

safety and logistical information for the handling and disposal of Cardiogenol C, a

diaminopyrimidine compound used to induce cardiomyogenesis in stem cells.[1][2] Adherence

to these procedures is critical for maintaining a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment
Cardiogenol C is classified as a hazardous chemical that can cause skin irritation, serious eye

irritation, and may lead to respiratory irritation.[3][4] The safety data sheet indicates that 100%

of the mixture is composed of ingredients with unknown acute toxicity.[3] Therefore, stringent

adherence to personal protective equipment (PPE) guidelines is mandatory.
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PPE Category Specification Rationale

Eye Protection
Safety glasses with side-

shields

To be worn if splashes are

likely to occur, protecting

against serious eye irritation.

Hand Protection Impervious gloves
To prevent skin contact and

subsequent irritation.

Body Protection Long-sleeved clothing
To protect skin from accidental

exposure.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is insufficient,

especially if irritation is

experienced, suitable

respiratory equipment may be

required.

To avoid inhalation and

potential respiratory irritation.

Procedural Guidance: Handling and Storage
Proper handling and storage are crucial to mitigate the risks associated with Cardiogenol C.

The following steps outline the standard operating procedure for its use in a laboratory setting.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure that an eyewash station and ventilation systems are

readily accessible.

Personal Protective Equipment: Don the appropriate PPE as specified in the table above.

Handling the Compound:

Avoid all contact with skin, eyes, and clothing.

Do not breathe in dust, fumes, gas, mist, vapors, or spray.

Wash hands and any exposed skin thoroughly after handling.
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Refrain from eating, drinking, or smoking in the handling area.

Storage:

Store in a well-ventilated, dry, and cool place.

Keep the container tightly closed.

The product should be stored locked up.

As supplied, Cardiogenol C is stable at -20°C for at least one year. Solutions can be

stored at -20°C for up to one month.
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Caption: Workflow for Safe Handling and Storage of Cardiogenol C.
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Emergency and Disposal Protocols
In the event of exposure or a spill, immediate and appropriate action is necessary.

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. If irritation persists, seek medical attention.

Skin Contact: Wash off immediately with plenty of water and soap. If skin irritation occurs,

get medical advice. Contaminated clothing should be removed and washed before reuse.

Inhalation: Move the person to fresh air. If you feel unwell, call a poison center or doctor.

Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water

afterward. Call a physician.

Disposal Plan:

Dispose of all contents and the container to an approved waste disposal plant.

Clean any contaminated objects and areas thoroughly, observing environmental regulations.

Exposure Event

Immediate Response

Medical Attention

Exposure Occurs

Eye Contact:
Rinse with water for 15 mins

Skin Contact:
Wash with soap and water

Inhalation:
Move to fresh air

Ingestion:
Do NOT induce vomiting, drink water

Seek Medical Attention if Symptoms Persist
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Caption: Emergency Response Protocol for Cardiogenol C Exposure.

Experimental Context
Cardiogenol C is a small molecule that induces the differentiation of embryonic stem cells into

cardiomyocytes. It has been shown to have a cardiomyogenic effect on P19 cells and can

increase the expression of cardiac marker genes such as atrial natriuretic factor (ANF) and

NKX2-5 in C2C12 cells. The EC50 value for inducing differentiation of ESCs into

cardiomyocytes is 100 nM. For detailed experimental methodologies, researchers should

consult the primary literature, such as Wu et al., 2004 in the Journal of the American Chemical

Society.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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